Cas no 1227578-49-5 (4-Chloro-2-methoxy-5-methylpyridine)

• Product Name: 4-Chloro-2-methoxy-5-methylpyridine
• CAS No: 1227578-49-5
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD16610603
• CID: 5524463
• Update Time: 2025-10-28

4-Chloro-2-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-5-methylpyridine
• Pyridine, 4-chloro-2-methoxy-5-methyl-

• MDL： MFCD16610603
• Inchi： 1S/C7H8ClNO/c1-5-4-9-7(10-2)3-6(5)8/h3-4H,1-2H3
• InChI Key： QGPHODMQQURMEM-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C)C(Cl)=C1

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 205.9±35.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Additional information on 4-Chloro-2-methoxy-5-methylpyridine

Introduction to 4-Chloro-2-methoxy-5-methylpyridine (CAS No: 1227578-49-5)

4-Chloro-2-methoxy-5-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1227578-49-5, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the pyridine family, a heterocyclic aromatic compound characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of chloro, methoxy, and methyl substituents on the pyridine ring imparts unique reactivity and makes it a valuable building block for various chemical transformations.

The structural features of 4-Chloro-2-methoxy-5-methylpyridine contribute to its versatility in synthetic applications. The chloro group at the 4-position enhances electrophilic aromatic substitution reactions, while the methoxy group at the 2-position and the methyl group at the 5-position provide additional sites for functionalization. These substituents allow for further derivatization through nucleophilic aromatic substitution, cross-coupling reactions, and other palladium-catalyzed processes, making it a crucial precursor in drug discovery and material science.

In recent years, 4-Chloro-2-methoxy-5-methylpyridine has garnered attention in academic and industrial research due to its role in developing novel pharmaceuticals. Its structural motif is frequently encountered in bioactive molecules, particularly in kinase inhibitors and antiviral agents. For instance, derivatives of this compound have been explored as potential treatments for chronic diseases such as cancer and infectious disorders. The pyridine core is a common pharmacophore in medicinal chemistry, often contributing to binding affinity and metabolic stability.

One of the most compelling aspects of 4-Chloro-2-methoxy-5-methylpyridine is its utility in constructing complex molecular frameworks. Researchers have leveraged its reactivity to develop libraries of heterocyclic compounds for high-throughput screening. The ability to introduce diverse functional groups while maintaining the core pyridine scaffold allows for rapid optimization of lead compounds. This flexibility has been instrumental in accelerating drug discovery pipelines, enabling chemists to explore new therapeutic avenues with greater efficiency.

The synthesis of 4-Chloro-2-methoxy-5-methylpyridine typically involves multi-step organic transformations starting from readily available pyridine precursors. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and regioselectivity. These techniques are critical in ensuring that the final product meets the stringent purity requirements for pharmaceutical applications. The growing demand for this intermediate has spurred innovation in synthetic routes, leading to more sustainable and scalable production methods.

Recent studies have highlighted the importance of 4-Chloro-2-methoxy-5-methylpyridine in developing next-generation therapeutics. For example, researchers have demonstrated its use in creating novel small molecules that target specific biological pathways implicated in neurodegenerative diseases. The compound’s ability to serve as a scaffold for designing molecules with tailored properties has opened new possibilities for treating conditions that were previously difficult to address with existing drugs. This underscores its significance as a key intermediate in modern medicinal chemistry.

The chemical properties of 4-Chloro-2-methoxy-5-methylpyridine also make it valuable in materials science applications beyond pharmaceuticals. Its aromatic structure and functional groups contribute to its solubility and interaction with biological systems, making it useful in designing organic electronic materials and sensors. As research continues to uncover new applications, the versatility of this compound is expected to drive further innovation across multiple scientific disciplines.

In conclusion, 4-Chloro-2-methoxy-5-methylpyridine (CAS No: 1227578-49-5) represents a cornerstone intermediate in synthetic chemistry with far-reaching implications. Its structural adaptability and reactivity have positioned it as a critical component in drug development efforts worldwide. As advancements in synthetic methodologies continue to evolve, the role of this compound is likely to expand even further, reinforcing its importance as a cornerstone of modern chemical research.